Cas no 124555-42-6 (cis 3-aminocyclopentanol)

• Product Name: cis 3-aminocyclopentanol
• CAS No: 124555-42-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD12911748
• CID: 896598
• PubChem ID: 20608641
• Update Time: 2025-11-02

cis 3-aminocyclopentanol Chemical and Physical Properties

Names and Identifiers

• cis-3-Aminocyclopentanol
• CIS-(3-AMINO)CYCLOPENTANOL
• Cyclopentanol,3-amino-,(1R,3S)-rel-(9CI)
• cis 3-aminocyclopentanol
• AKOS006306610
• EN300-207410
• Cyclopentanol, 3-mino-, (1R,3S)-el-
• ZEA55542
• (1R,3S)-3-Amino-cyclopentanol
• AC-31322
• J-500344
• AKOS015854149
• SS-4960
• MFCD12911748
• Cyclopentanol, 3-amino-, (1R,3S)-rel-
• SCHEMBL3547564
• (1R,3S)-3-Aminocyclopentan-1-Ol
• (1R,3S)-3-Aminocyclopentanol
• 1110772-05-8
• CS-0020859
• W11751
• 124555-42-6
• WS-01062
• Cyclopentanol, 3-amino-, hydrochloride, (1R,3R)-rel- (9CI)
• MFCD11052498

• MDL： MFCD12911748
• Inchi： 1S/C5H11NO/c6-4-1-2-5(7)3-4/h4-5,7H,1-3,6H2/t4-,5+/m0/s1
• InChI Key： YHFYRVZIONNYSM-CRCLSJGQSA-N
• SMILES： O[C@@H]1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2Ų

Additional information on cis 3-aminocyclopentanol

Exploring the Versatile Applications of cis-3-Aminocyclopentanol (CAS No. 124555-42-6)

cis-3-Aminocyclopentanol (CAS No. 124555-42-6) is a chiral amino alcohol that has garnered significant attention in the fields of pharmaceutical synthesis, asymmetric catalysis, and material science. This compound, characterized by its cyclopentane backbone and amino-hydroxyl functional groups, serves as a crucial building block for the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "cis-3-aminocyclopentanol synthesis", "CAS 124555-42-6 applications", and "chiral amino alcohol uses", reflecting its growing importance in modern chemistry.

The unique structural features of cis-3-Aminocyclopentanol make it an excellent candidate for drug discovery and fine chemical production. Its chirality allows for the creation of enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry. Recent studies have highlighted its role in the synthesis of antiviral agents and central nervous system (CNS) drugs, aligning with current trends in healthcare and biotechnology. Searches for "amino alcohol in drug development" and "CAS 124555-42-6 in medicine" underscore the compound's relevance in these cutting-edge applications.

In addition to its pharmaceutical uses, cis-3-Aminocyclopentanol is increasingly employed in catalysis and polymer chemistry. Its ability to act as a ligand or catalyst precursor in asymmetric reactions has made it a valuable tool for organic chemists. The compound's compatibility with green chemistry principles also resonates with the global push toward sustainable practices. Popular queries such as "sustainable catalysis with amino alcohols" and "CAS 124555-42-6 in green chemistry" reflect this growing interest among researchers and environmental advocates.

The synthesis of cis-3-Aminocyclopentanol typically involves stereoselective reduction or enzymatic resolution methods, which are topics of frequent inquiry in academic and industrial circles. Optimizing these processes to achieve high yield and enantiomeric excess remains a key focus area, as evidenced by searches for "efficient synthesis of cis-3-aminocyclopentanol" and "CAS 124555-42-6 production methods". Advances in biocatalysis and flow chemistry have further enhanced the accessibility of this compound, making it a staple in many laboratories.

From a commercial perspective, the demand for cis-3-Aminocyclopentanol is driven by its versatility and the expanding applications of chiral compounds in various industries. Suppliers and manufacturers often highlight its high purity and consistent quality, which are critical for end-users in research and production. Market-related searches like "CAS 124555-42-6 suppliers" and "bulk amino alcohol pricing" indicate the compound's economic significance and the need for reliable sourcing.

Looking ahead, the potential of cis-3-Aminocyclopentanol in emerging fields such as nanotechnology and biomaterials is being explored. Its ability to modify surface properties and participate in self-assembly processes opens new avenues for innovation. As the scientific community continues to investigate its properties, queries like "CAS 124555-42-6 in nanotechnology" and "amino alcohol functional materials" are likely to become more prevalent, signaling the compound's enduring relevance.

In summary, cis-3-Aminocyclopentanol (CAS No. 124555-42-6) stands out as a multifaceted compound with applications spanning pharmaceuticals, catalysis, and advanced materials. Its chirality, reactivity, and compatibility with sustainable practices make it a valuable asset in both academic and industrial settings. By addressing common search terms such as "uses of cis-3-aminocyclopentanol" and "CAS 124555-42-6 research", this article aims to provide a comprehensive and SEO-optimized overview of this remarkable chemical.